Cas no 63504-70-1 (Benzoic acid, 2-methyl-3-[(methylnitrophenyl)methyl]-)

• Product Name: Benzoic acid, 2-methyl-3-[(methylnitrophenyl)methyl]-
• CAS No: 63504-70-1
• MF: C₁₆H₁₅NO₄
• MW: 285.294604539871
• CID: 390084
• PubChem ID: 71372561
• Update Time: 2025-04-19

Benzoic acid, 2-methyl-3-[(methylnitrophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-methyl-3-[(methylnitrophenyl)methyl]-
• 2-methyl-3-[(3-methyl-2-nitrophenyl)methyl]benzoic acid
• 63504-70-1
• DTXSID00795429

• Inchi： 1S/C16H15NO4/c1-10-5-3-7-13(15(10)17(20)21)9-12-6-4-8-14(11(12)2)16(18)19/h3-8H,9H2,1-2H3,(H,18,19)
• InChI Key： DQFMBHXMXBLNGJ-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC(=C1C)CC1C=CC=C(C)C=1[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 285.10010796g/mol
• Monoisotopic Mass: 285.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 83.1Ų